2,3-Seco-5β-cholestane-2,3-dioic acid dimethyl ester
2,3-Seco-5β-cholestane-2,3-dioic acid dimethyl ester
Brand Name:
Vulcanchem
CAS No.:
1180-24-1
VCID:
VC0073105
InChI:
InChI=1S/C29H50O4/c1-19(2)9-8-10-20(3)23-13-14-24-22-12-11-21(17-26(30)32-6)29(5,18-27(31)33-7)25(22)15-16-28(23,24)4/h19-25H,8-18H2,1-7H3/t20-,21-,22+,23-,24+,25+,28-,29+/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC(C3(C)CC(=O)OC)CC(=O)OC)C
Molecular Formula:
C29H50O4
Molecular Weight:
462.715
2,3-Seco-5β-cholestane-2,3-dioic acid dimethyl ester
CAS No.: 1180-24-1
Main Products
VCID: VC0073105
Molecular Formula: C29H50O4
Molecular Weight: 462.715
| CAS No. | 1180-24-1 |
|---|---|
| Product Name | 2,3-Seco-5β-cholestane-2,3-dioic acid dimethyl ester |
| Molecular Formula | C29H50O4 |
| Molecular Weight | 462.715 |
| IUPAC Name | methyl 2-[(3R,3aR,5aS,6S,7R,9aR,9bS)-6-(2-methoxy-2-oxoethyl)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,5,5a,7,8,9,9a,9b-decahydro-1H-cyclopenta[a]naphthalen-7-yl]acetate |
| Standard InChI | InChI=1S/C29H50O4/c1-19(2)9-8-10-20(3)23-13-14-24-22-12-11-21(17-26(30)32-6)29(5,18-27(31)33-7)25(22)15-16-28(23,24)4/h19-25H,8-18H2,1-7H3/t20-,21-,22+,23-,24+,25+,28-,29+/m1/s1 |
| Standard InChIKey | NTAQGWHZPYUDNV-YJHSJKDASA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC(C3(C)CC(=O)OC)CC(=O)OC)C |
| Synonyms | 2,3-Seco-5β-cholestane-2,3-dioic acid dimethyl ester |
| Last Modified | Aug 20 2021 |
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